Cas no 1805066-62-9 (Ethyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805066-62-9
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4842951
• Update Time: 2025-05-22

Ethyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C11H10F5NO4/c1-3-20-10(18)6-7(21-11(14,15)16)5(8(12)13)4-17-9(6)19-2/h4,8H,3H2,1-2H3
• InChI Key： YJKVRCDPDQJXEK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)OCC)=C1OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate, with CAS No. 1805066-62-9, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a methoxy group, and a trifluoromethoxy group. These substituents contribute to its distinctive chemical properties and potential applications in various industries.

The difluoromethyl and trifluoromethoxy groups are particularly notable due to their electron-withdrawing nature, which enhances the stability and reactivity of the compound. Recent studies have demonstrated that these groups play a crucial role in modulating the electronic properties of the pyridine ring, making this compound an attractive candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and sensors. Additionally, the methoxy group at position 2 of the pyridine ring contributes to the compound's solubility in organic solvents, facilitating its use in solution-based fabrication processes.

One of the most promising applications of Ethyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate lies in its potential as a precursor for synthesizing advanced polymers and low-dimensional materials. Researchers have recently explored its use in constructing two-dimensional (2D) covalent organic frameworks (COFs), which exhibit exceptional porosity and stability. These materials hold great promise for applications in gas storage, catalysis, and energy storage systems.

Moreover, the compound's carboxylate ester functionality at position 3 of the pyridine ring enables it to participate in various chemical transformations, such as nucleophilic substitution and coupling reactions. This versatility has made it a valuable building block in organic synthesis. For instance, recent work has highlighted its utility in synthesizing bioactive molecules with potential pharmacological applications.

In terms of synthesis, Ethyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate is typically prepared via multi-step synthetic routes involving fluorination reactions and nucleophilic aromatic substitution. The development of efficient and environmentally friendly synthesis methods remains an active area of research, driven by the increasing demand for sustainable chemical processes.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the presence of multiple fluorinated substituents significantly alters the electronic distribution on the pyridine ring, enhancing its ability to act as an electron-deficient aromatic system. This property is particularly advantageous for applications requiring strong π-interactions, such as in molecular recognition and sensing technologies.

In conclusion, Ethyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate represents a versatile and multifunctional compound with a wide range of potential applications across various scientific disciplines. Its unique combination of structural features and chemical properties positions it as a valuable tool for advancing modern materials science and organic synthesis.